Cas no 1379658-80-6 (2-Bromo-1-(2,2-diethoxyethoxy)-4-methylbenzene)

• Product Name: 2-Bromo-1-(2,2-diethoxyethoxy)-4-methylbenzene
• CAS No: 1379658-80-6
• MF: C₁₃H₁₉BrO₃
• MW: 303.192163705826
• MDL: MFCD19507743
• CID: 4697906
• Update Time: 2025-10-30

2-Bromo-1-(2,2-diethoxyethoxy)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2,2-diethoxyethoxy)-4-methylbenzene
• 2-Bromo-1-(2,2-diethoxyethoxy)-4-methylbenzene

• MDL： MFCD19507743
• Inchi： 1S/C13H19BrO3/c1-4-15-13(16-5-2)9-17-12-7-6-10(3)8-11(12)14/h6-8,13H,4-5,9H2,1-3H3
• InChI Key： QNIJPTZAEITBBE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1OCC(OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 195
• Topological Polar Surface Area: 27.7

Additional information on 2-Bromo-1-(2,2-diethoxyethoxy)-4-methylbenzene

2-Bromo-1-(2,2-diethoxyethoxy)-4-methylbenzene (CAS No. 1379658-80-6)

The compound 2-Bromo-1-(2,2-diethoxyethoxy)-4-methylbenzene, identified by the CAS registry number 1379658-80-6, is a complex organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a methoxy group at the 4-position, and a diethoxyethoxy substituent at the 1-position of the benzene ring. The presence of these functional groups makes it a valuable intermediate in organic synthesis and drug discovery.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. Researchers have utilized its structure to explore its potential as a precursor for bioactive molecules. For instance, the bromine atom at the 2-position serves as an excellent leaving group, enabling nucleophilic substitution reactions that can lead to the formation of diverse derivatives. This property has been exploited in the synthesis of antiviral and anticancer agents.

In addition to its role in drug discovery, 2-Bromo-1-(2,2-diethoxyethoxy)-4-methylbenzene has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated its potential as a building block for constructing advanced materials with tailored electronic characteristics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. One common approach involves the bromination of a methyl-substituted benzene derivative followed by the introduction of the diethoxyethoxy group through nucleophilic aromatic substitution. This process is highly efficient and has been optimized to achieve high yields and purity levels.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound. Studies have shown that under specific microbial conditions, it undergoes rapid transformation into less harmful intermediates. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 2-Bromo-1-(2,2-diethoxyethoxy)-4-methylbenzene (CAS No. 1379658-80-6) is a versatile compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and reactivity continue to inspire innovative research directions, making it an essential component in modern chemical research.